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Introduction

alpha-(2-Bromophenyl)benzylamine is a halogenated benzylamine derivative of interest in
synthetic and medicinal chemistry. Its structure, featuring a bromine atom on one of the phenyl
rings, presents a reactive site for further functionalization, making it a valuable intermediate in
the synthesis of more complex molecules.[1] This guide provides a comprehensive overview of
its chemical properties, a plausible synthetic approach, and a summary of what is currently
known about its biological potential.

Chemical and Physical Properties

A summary of the key chemical and physical properties of alpha-(2-
Bromophenyl)benzylamine is provided below. It is important to note that while basic
identifiers are readily available from commercial suppliers, detailed experimental data on its
physical properties are not widely published.
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Property Value Source(s)

(2-bromophenyl)
IUPAC Name _ [2]
(phenyl)methanamine

CAS Number 55095-15-3 [2][3]
Molecular Formula Ci13H12BrN [2][3]
Molecular Weight 262.15 g/mol [3]
Physical Form Solid or viscous liquid

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

N Keep in dark place, inert
Storage Conditions [2]
atmosphere, 2-8°C

Synthesis

A specific, detailed experimental protocol for the synthesis of alpha-(2-
Bromophenyl)benzylamine is not readily available in the public domain. However, a highly
plausible and common method for the synthesis of such diarylmethylamines is the reductive
amination of the corresponding ketone.[4][5] In this case, the precursor would be 2-
bromobenzophenone.

The general two-step process involves the formation of an imine intermediate from the reaction
of 2-bromobenzophenone with an amine source (such as ammonia), followed by the reduction
of the imine to the desired amine.
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A conceptual workflow for the synthesis of alpha-(2-Bromophenyl)benzylamine via reductive
amination.

Experimental Protocols

While a specific protocol for alpha-(2-Bromophenyl)benzylamine is not available, a general
procedure for reductive amination is as follows. Note: This is a generalized protocol and would
require optimization for the specific substrates.

¢ Imine Formation: The ketone (2-bromobenzophenone) and the amine source (e.g., ammonia
or an ammonium salt) are dissolved in a suitable solvent (e.g., methanol, ethanol, or a non-
polar solvent with a dehydrating agent). The reaction may be heated to facilitate imine
formation.

e Reduction: After the formation of the imine, a reducing agent is added. Common reducing
agents for this transformation include sodium borohydride (NaBHa4), sodium
cyanoborohydride (NaBHsCN), or catalytic hydrogenation (Hz over a metal catalyst like
palladium or nickel).[4][5]

o Work-up and Purification: The reaction is quenched, and the product is extracted into an
organic solvent. The organic layer is then washed, dried, and the solvent is removed. The
crude product is then purified, typically by column chromatography or recrystallization.
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Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for alpha-(2-
Bromophenyl)benzylamine are not available in the public scientific literature or common
databases. While some commercial suppliers indicate the availability of such data upon
request, it is not openly published.[6]

Biological Activity and Reactivity

There is currently no specific information available in the public domain regarding the biological
activity, mechanism of action, or involvement in any signaling pathways of alpha-(2-
Bromophenyl)benzylamine.

However, the class of halogenated benzylamines is recognized for its utility as intermediates in
the development of pharmaceuticals and agrochemicals.[1] The presence of the bromine atom
provides a handle for various cross-coupling reactions, allowing for the synthesis of a diverse
range of more complex molecules.[1] For instance, a structurally related compound, N-(2-
bromophenyl)-2-(4,6-dimethoxypyrimidin-2-yloxy)benzylamine, has been identified as a potent
herbicide.[1] This suggests that derivatives of alpha-(2-Bromophenyl)benzylamine could be
explored for various biological activities.

Safety Information

Based on information from chemical suppliers, alpha-(2-Bromophenyl)benzylamine is
classified with the following hazard statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.

Standard precautionary measures, including the use of personal protective equipment (gloves,
safety glasses, lab coat) and working in a well-ventilated area, are recommended when
handling this compound.
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Conclusion

alpha-(2-Bromophenyl)benzylamine is a chemical intermediate with potential for further
synthetic elaboration. While its basic chemical identifiers are established, there is a notable
lack of publicly available data regarding its specific physical properties, detailed experimental
protocols for its synthesis, and its biological activity profile. Further research is required to fully
characterize this compound and explore its potential applications in drug discovery and other
areas of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1284756?utm_src=pdf-body
https://www.benchchem.com/product/b1284756?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B1284756
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91574426.htm?N=United%20States
https://www.appchemical.com/products/55095-15-3?cate_name=Material%20Science&cate2_name=Inhibitors/Agonists&cate_id=4&cate2_id=3&pro_name=(2-Bromophenyl)(phenyl)methanamine&keyword=
https://chem.libretexts.org/Courses/Martin_Luther_College/Organic_Chemistry_-_MLC/03%3A_Alcohols_Ethers_Thiols_Sulfides_and_Amines/3.03%3A_Amines_and_Heterocycles/3.3.03%3A_Synthesis_of_Amines
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.amadischem.com/en/product-A870282
https://www.benchchem.com/product/b1284756#alpha-2-bromophenyl-benzylamine-chemical-properties
https://www.benchchem.com/product/b1284756#alpha-2-bromophenyl-benzylamine-chemical-properties
https://www.benchchem.com/product/b1284756#alpha-2-bromophenyl-benzylamine-chemical-properties
https://www.benchchem.com/product/b1284756#alpha-2-bromophenyl-benzylamine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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